(4-{[4-(Chloromethanesulfonyl)-2-nitrophenyl]sulfanyl}phenoxy)acetic acid

• CAS No.: 61496-96-6
• Molecular Formula: C15H12ClNO7S2
• Molecular Weight: 417.8 g/mol
• IUPAC Name: 2-[4-[4-(chloromethylsulfonyl)-2-nitrophenyl]sulfanylphenoxy]acetic acid
• InChI: InChI=1S/C15H12ClNO7S2/c16-9-26(22,23)12-5-6-14(13(7-12)17(20)21)25-11-3-1-10(2-4-11)24-8-15(18)19/h1-7H,8-9H2,(H,18,19)
• InChI Key: LDSJOZMBEYEJEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)O)SC2=C(C=C(C=C2)S(=O)(=O)CCl)[N+](=O)[O-]

Description

(4-{[4-(Chloromethanesulfonyl)-2-nitrophenyl]sulfanyl}phenoxy)acetic acid is a complex organic compound characterized by its unique structural features. This compound contains a chloromethanesulfonyl group, a nitrophenyl group, and a phenoxyacetic acid moiety, making it an interesting subject for various chemical studies and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-{[4-(Chloromethanesulfonyl)-2-nitrophenyl]sulfanyl}phenoxy)acetic acid typically involves multiple steps, including the introduction of the chloromethanesulfonyl group and the nitrophenyl group. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. These methods often include continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

(4-{[4-(Chloromethanesulfonyl)-2-nitrophenyl]sulfanyl}phenoxy)acetic acid undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce nitro groups to amines or other functional groups.

Substitution: This reaction can replace specific atoms or groups within the molecule with different ones.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures, specific solvents, and catalysts to drive the reactions to completion.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce amines or other reduced forms of the compound.

Scientific Research Applications

Chemistry

In chemistry, (4-{[4-(Chloromethanesulfonyl)-2-nitrophenyl]sulfanyl}phenoxy)acetic acid is used as a building block for synthesizing more complex molecules. Its unique structure allows for various modifications, making it valuable in synthetic organic chemistry.

Biology

In biological research, this compound may be used to study enzyme interactions and metabolic pathways. Its structural features can help elucidate the mechanisms of specific biological processes.

Medicine

In medicine, this compound could be investigated for its potential therapeutic properties. Its ability to interact with biological targets makes it a candidate for drug development.

Industry

In industrial applications, this compound might be used in the production of specialty chemicals, polymers, or as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of (4-{[4-(Chloromethanesulfonyl)-2-nitrophenyl]sulfanyl}phenoxy)acetic acid involves its interaction with specific molecular targets. These interactions can affect various pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

(4-Chlorophenyl)(4-hydroxyphenyl)methanone: This compound shares structural similarities but lacks the sulfonyl and nitro groups.

tert-Butyl 4-(phenylamino)piperidine-1-carboxylate: Used in the synthesis of fentanyl derivatives, this compound has different functional groups but can be compared in terms of synthetic complexity.

Uniqueness

(4-{[4-(Chloromethanesulfonyl)-2-nitrophenyl]sulfanyl}phenoxy)acetic acid is unique due to its combination of functional groups, which allows for diverse chemical reactions and applications. Its structural complexity makes it a valuable compound for research and industrial purposes.